Cas no 474024-36-7 (2-[2-bromo-4-(trifluoromethyl)phenyl]acetonitrile)

• Product Name: 2-[2-bromo-4-(trifluoromethyl)phenyl]acetonitrile
• CAS No: 474024-36-7
• MF: C₉H₅BrF₃N
• MW: 264.041911840439
• MDL: MFCD03094308
• CID: 68194
• PubChem ID: 2778436
• Update Time: 2025-05-25

2-[2-bromo-4-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(trifluoromethyl)phenylacetonitrile
• 2-[2-Bromo-4-(trifluoromethyl)phenyl]acetonitrile
• 2-(2-bromo-4-(trifluoromethyl)phenyl)acetonitrile
• 474024-36-7
• AKOS015890064
• SCHEMBL669965
• AC-4185
• FT-0655342
• MFCD03094308
• PS-7342
• A21794
• DTXSID00380930
• EN300-1932946
• J-508252
• 2-Bromo-4-(trifluoromethyl)phenylacetonitrile, 97%
• 2-Bromo-4-(trifluoromethyl)phenyl]acetonitrile
• CL9074
• DB-003935
• 2-[2-bromo-4-(trifluoromethyl)phenyl]acetonitrile

• MDL： MFCD03094308
• Inchi： 1S/C9H5BrF3N/c10-8-5-7(9(11,12)13)2-1-6(8)3-4-14/h1-2,5H,3H2
• InChI Key： RYUZTTSDBHOIAF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1CC#N

Computed Properties

• Exact Mass: 262.95600
• Monoisotopic Mass: 262.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.626 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 265-266 °C(lit.)
• Flash Point: ≤230 °F
• Refractive Index: n20/D 1.5020(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 23.79000
• LogP: 3.53398
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-[2-bromo-4-(trifluoromethyl)phenyl]acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： Toxic
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-[2-bromo-4-(trifluoromethyl)phenyl]acetonitrile

2-[2-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile (CAS No. 474024-36-7)

2-[2-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile is a highly specialized organic compound with the CAS registry number 474024-36-7. This compound belongs to the class of aryl nitriles, characterized by its unique structure that combines a bromine atom, a trifluoromethyl group, and an acetonitrile moiety. The molecule's structure makes it a valuable intermediate in organic synthesis and a potential candidate for various applications in pharmaceuticals, agrochemicals, and materials science.

The compound's chemical structure is defined by a benzene ring substituted with a bromine atom at the 2-position and a trifluoromethyl group at the 4-position. The acetonitrile group (-C≡N) is attached to the benzene ring via a methylene bridge (-CH₂-). This arrangement imparts unique electronic properties to the molecule, making it highly reactive in certain chemical transformations. The trifluoromethyl group, in particular, contributes to the molecule's stability and lipophilicity, which are desirable traits in drug design.

Recent studies have highlighted the importance of 2-[2-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile in medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. For instance, its ability to act as an electrophilic partner in nucleophilic substitution reactions has been leveraged to synthesize complex heterocyclic compounds with promising pharmacological profiles.

In terms of synthesis, 2-[2-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile can be prepared via several routes, including Friedel-Crafts acylation followed by halogenation or through direct substitution reactions using appropriate precursors. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency and sustainability of these synthesis processes.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 115°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. Additionally, its stability under normal storage conditions ensures its utility as an intermediate in large-scale chemical manufacturing.

From an applications perspective, 2-[2-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile has found significant use in the development of agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation has led to its exploration as a potential herbicide or fungicide component. Field trials conducted in controlled environments have demonstrated promising results, although further studies are required to fully understand its environmental impact and efficacy under real-world conditions.

In conclusion, 2-[2-Bromo-4-(Trifluoromethyl)Phenyl]Acetonitrile (CAS No. 474024-36-7) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as an important tool for researchers and manufacturers alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing modern chemistry is expected to grow significantly.